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Compound of Interest

Compound Name: Hydroxynefazodone, (S)-

Cat. No.: B15189935 Get Quote

This technical guide provides an in-depth overview of (S)-Hydroxynefazodone, a primary active

metabolite of the antidepressant drug nefazodone. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, metabolic pathways, and pharmacological context.

Core Chemical and Physical Data
(S)-Hydroxynefazodone is a significant metabolite formed through the oxidative metabolism of

nefazodone. Below is a summary of its key quantitative data.

Property Value Source(s)

CAS Number 301530-74-5 [1]

Molecular Formula C₂₅H₃₂ClN₅O₃ [1][2][3]

Molecular Weight 486.01 g/mol [1][2][3][4][5]

Stereochemistry Absolute [2][3]

Metabolism and Pharmacokinetics
(S)-Hydroxynefazodone is formed in the liver primarily through the action of the cytochrome

P450 3A4 (CYP3A4) enzyme system.[1][6] It is one of several active metabolites of

nefazodone, including m-chlorophenylpiperazine (mCPP) and triazoledione.[1][7]
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The pharmacokinetic profile of nefazodone and its metabolites is complex and nonlinear.[7]

While nefazodone has a relatively short half-life of 2-4 hours, its metabolites, including

hydroxynefazodone (1.5-4 hours), contribute to the overall pharmacological effect.[1] At steady

state, the plasma levels of hydroxynefazodone are approximately 40% of the parent drug,

nefazodone.[1]

The metabolic pathway of nefazodone is crucial for understanding its clinical activity and drug-

drug interactions. Nefazodone itself is a potent inhibitor of CYP3A4, which can affect the

metabolism of co-administered drugs.[1][7][8]

Experimental Protocols
Detailed experimental protocols for the specific synthesis of (S)-Hydroxynefazodone are not

extensively available in the public domain, as it is primarily studied as a metabolite. However,

research on nefazodone metabolism generally involves the following methodologies:

In Vitro Metabolism Studies:

Objective: To identify the enzymes responsible for the formation of (S)-Hydroxynefazodone

and other metabolites.

Methodology:

Incubation of nefazodone with human liver microsomes or recombinant human

cytochrome P450 enzymes (specifically CYP3A4).[6]

Addition of co-factors such as NADPH to initiate the metabolic reactions.

Analysis of the incubate at various time points using High-Performance Liquid

Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to identify and

quantify the formation of (S)-Hydroxynefazodone and other metabolites.

Use of specific chemical inhibitors or antibodies for CYP3A4 to confirm its role in the

metabolic pathway.[6]

Pharmacokinetic Studies in Humans:
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Objective: To determine the plasma concentrations and pharmacokinetic parameters of

nefazodone and its metabolites after oral administration.

Methodology:

Administration of single or multiple doses of nefazodone to healthy volunteers.[9]

Collection of blood samples at predetermined time intervals.

Separation of plasma from the blood samples.

Extraction of the analytes (nefazodone, (S)-Hydroxynefazodone, etc.) from the plasma

using techniques like solid-phase extraction.

Quantification of the analytes using a validated LC-MS/MS method.[9]

Calculation of pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life using

appropriate software.

Signaling and Metabolic Pathways
The primary pathway of interest for (S)-Hydroxynefazodone is its formation from the parent

drug, nefazodone. The following diagram illustrates this metabolic conversion.
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Caption: Metabolic pathway of nefazodone.

Pharmacological Significance
(S)-Hydroxynefazodone is an active metabolite that contributes to the overall pharmacological

profile of nefazodone. The parent drug, nefazodone, acts primarily as a serotonin 5-HT2A

receptor antagonist and a weak serotonin-norepinephrine reuptake inhibitor.[2][10] The activity

of its metabolites, including (S)-Hydroxynefazodone, is an important factor in its therapeutic

effects and potential side effects.

The metabolism of nefazodone, leading to the formation of (S)-Hydroxynefazodone and other

compounds, is a critical consideration in clinical practice due to the potential for drug-drug

interactions and the rare but serious risk of hepatotoxicity associated with the parent drug.[11]

[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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